5-Butyl-3-propylisoxazole

• CAS RN: 134837-14-2
• Molecular Formula: C10H17NO
• Molecular Weight: 167.25 g/mol
• IUPAC Name: 5-butyl-3-propyl-1,2-oxazole
• InChI: InChI=1S/C10H17NO/c1-3-5-7-10-8-9(6-4-2)11-12-10/h8H,3-7H2,1-2H3
• InChI Key: FMMUOVBOCDHHJW-UHFFFAOYSA-N
• SMILES: CCCCC1=CC(=NO1)CCC
• synonyms: Isoxazole, 5-butyl-3-propyl- (9CI)

Description

5-Butyl-3-propylisoxazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the family of isoxazole derivatives and is known for its unique properties and characteristics.

Scientific Research Applications

5-Butyl-3-propylisoxazole has been extensively studied for its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to have a positive effect on cognitive function and memory. In pharmacology, it has been studied for its potential use as an anti-inflammatory and analgesic agent. In medicinal chemistry, it has been investigated for its potential use in the development of new drugs.

Mechanism Of Action

The mechanism of action of 5-Butyl-3-propylisoxazole is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as glutamate and GABA. This modulation leads to an increase in cognitive function and memory.

Biochemical And Physiological Effects

Studies have shown that 5-Butyl-3-propylisoxazole has various biochemical and physiological effects. It has been shown to increase the release of acetylcholine, a neurotransmitter that is important for memory and learning. It has also been shown to increase the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine.

Advantages And Limitations For Lab Experiments

One of the advantages of using 5-Butyl-3-propylisoxazole in lab experiments is its ability to enhance cognitive function and memory. This makes it a useful tool for studying the mechanisms of learning and memory. However, one of the limitations of using this compound is its potential toxicity at high doses. Therefore, careful dosing and safety precautions must be taken when working with this compound.

Future Directions

There are several future directions for research on 5-Butyl-3-propylisoxazole. One of the areas of interest is the development of new drugs that target the same neurotransmitter systems as this compound. Another area of interest is the investigation of the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, 5-Butyl-3-propylisoxazole is a chemical compound that has shown great potential for use in various scientific research applications. Its unique properties and characteristics make it a valuable tool for studying the mechanisms of learning and memory. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 5-Butyl-3-propylisoxazole involves the reaction of butylamine, propylamine, and isobutyryl chloride in the presence of a base catalyst. The reaction is carried out at a specific temperature and pressure, and the resulting product is purified using various techniques such as recrystallization and chromatography.